Cas no 1110662-23-1 (4-Chloro-2-fluoro-6-hydroxybenzamide)

• Product Name: 4-Chloro-2-fluoro-6-hydroxybenzamide
• CAS No: 1110662-23-1
• MF: C₇H₅ClFNO₂
• MW: 189.571504354477
• CID: 1089045
• PubChem ID: 59443075
• Update Time: 2025-05-20

4-Chloro-2-fluoro-6-hydroxybenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-fluoro-6-hydroxybenzamide
• DTXSID00732036
• SCHEMBL3023635
• 1110662-23-1

• Inchi： 1S/C7H5ClFNO2/c8-3-1-4(9)6(7(10)12)5(11)2-3/h1-2,11H,(H2,10,12)
• InChI Key： IUFRXGFCSWGYNI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C(N)=O)=C(C=1)O)F

Computed Properties

• Exact Mass: 188.9992843g/mol
• Monoisotopic Mass: 188.9992843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 4-Chloro-2-fluoro-6-hydroxybenzamide

Introduction to 4-Chloro-2-fluoro-6-hydroxybenzamide (CAS No. 1110662-23-1)

4-Chloro-2-fluoro-6-hydroxybenzamide (CAS No. 1110662-23-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. The combination of a chloro, fluoro, and hydroxy substituent on the benzamide backbone provides a unique set of properties that make it an attractive candidate for further investigation.

The chemical structure of 4-Chloro-2-fluoro-6-hydroxybenzamide is defined by its aromatic ring with specific functional groups. The presence of a chloro group at the 4-position, a fluoro group at the 2-position, and a hydroxy group at the 6-position imparts distinct physical and chemical properties to the molecule. These substituents can influence the compound's solubility, stability, and reactivity, making it a valuable starting material for synthetic chemistry and drug discovery.

Recent studies have highlighted the potential of 4-Chloro-2-fluoro-6-hydroxybenzamide in various biological contexts. One notable area of research is its role as a scaffold for the development of anti-inflammatory agents. Inflammation is a complex biological response that plays a crucial role in many diseases, including arthritis, asthma, and cardiovascular disorders. Compounds derived from 4-Chloro-2-fluoro-6-hydroxybenzamide have shown promising anti-inflammatory effects by modulating key signaling pathways involved in the inflammatory response.

In addition to its anti-inflammatory properties, 4-Chloro-2-fluoro-6-hydroxybenzamide has also been explored for its potential as an antitumor agent. Cancer remains one of the leading causes of mortality worldwide, and the development of new therapeutic strategies is essential. Research has demonstrated that derivatives of 4-Chloro-2-fluoro-6-hydroxybenzamide can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. These findings suggest that this compound could serve as a lead molecule for the development of novel anticancer drugs.

The pharmacokinetic properties of 4-Chloro-2-fluoro-6-hydroxybenzamide have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its good oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation.

In terms of synthetic accessibility, 4-Chloro-2-fluoro-6-hydroxybenzamide can be synthesized through well-established methods in organic chemistry. The synthesis typically involves multi-step reactions starting from readily available precursors such as 4-chloro-2-fluorophenol. The versatility of this synthetic route allows for the introduction of various functional groups to tailor the properties of the final product for specific applications.

The safety profile of 4-Chloro-2-fluoro-6-hydroxybenzamide is another important aspect to consider in its development as a pharmaceutical agent. Toxicological studies have indicated that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 4-Chloro-2-fluoro-6-hydroxybenzamide (CAS No. 1110662-23-1) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its potential in various disease contexts, highlighting its significance in advancing drug discovery and development efforts.